molecular formula C10H12O3S B8396817 (4-Mercapto-phenoxy)-acetic Acid Ethyl Ester

(4-Mercapto-phenoxy)-acetic Acid Ethyl Ester

Cat. No.: B8396817
M. Wt: 212.27 g/mol
InChI Key: BYEWUGLPAODKQP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Mercapto-phenoxy)-acetic Acid Ethyl Ester is a useful research compound. Its molecular formula is C10H12O3S and its molecular weight is 212.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12O3S

Molecular Weight

212.27 g/mol

IUPAC Name

ethyl 2-(4-sulfanylphenoxy)acetate

InChI

InChI=1S/C10H12O3S/c1-2-12-10(11)7-13-8-3-5-9(14)6-4-8/h3-6,14H,2,7H2,1H3

InChI Key

BYEWUGLPAODKQP-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)COC1=CC=C(C=C1)S

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of (4-chlorosulfonyl-phenoxy)-acetic acid ethyl ester (0.98 g, 3.5 mmol) and tin powder (2.1 g) in ethanol (4.4 mL) is added HCl in dioxane (1.0 M, 4.4 mL) under nitrogen. The mixture is heated to reflux for 2 hrs, it is poured into ice and methylene chloride and filtered. The layers are separated and extracted with methylene chloride, dried and concentrated. The crude product is used for next step without purification.
Quantity
0.98 g
Type
reactant
Reaction Step One
Name
Quantity
2.1 g
Type
reactant
Reaction Step One
Quantity
4.4 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
4.4 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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